Cas no 2172162-91-1 (5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172162-91-1
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6079300
• PubChem ID: 165790069
• Update Time: 2025-07-22

5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid
• 2172162-91-1
• EN300-1587161
• 5-(cyclohex-1-en-1-yl)-2-[(propan-2-yl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C14H19N3O2/c1-9(2)16-14-15-8-11(12(17-14)13(18)19)10-6-4-3-5-7-10/h6,8-9H,3-5,7H2,1-2H3,(H,18,19)(H,15,16,17)
• InChI Key： QBGNLUAMZYTFGD-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN=C(N=1)NC(C)C)C1=CCCCC1)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid

Introduction to 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172162-91-1)

5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid, identified by its CAS number 2172162-91-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and therapeutic potential. The presence of both cyclohexenyl and propyl substituents in its molecular framework contributes to its unique chemical properties, making it a subject of intense study for potential applications in medicinal chemistry.

The structural composition of 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid includes a pyrimidine core substituted with an amino group at the 2-position, a cyclohexenyl group at the 5-position, and a carboxylic acid moiety at the 4-position. This arrangement not only imparts distinct electronic and steric characteristics but also opens up diverse possibilities for interactions with biological targets. The compound’s solubility, stability, and metabolic pathways are critical factors that influence its suitability for pharmaceutical applications, and these aspects have been extensively explored in recent research.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are fundamental components of nucleic acids, and modifications to their structure can lead to compounds with enhanced binding affinity and selectivity for biological targets. The 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid molecule, with its tailored substituents, represents a promising candidate for further investigation in this context.

In particular, the cyclohexenyl group introduces a rigid, cyclic structure that can enhance the compound’s interactions with protein targets through hydrophobic and steric effects. Simultaneously, the propyl group at the 2-position adds another layer of conformational flexibility, allowing for optimal binding orientation. These features make 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid a versatile scaffold for designing molecules with specific pharmacological properties.

The carboxylic acid functionality at the 4-position provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored solubility, bioavailability, and metabolic stability. This versatility is particularly valuable in drug discovery pipelines, where compounds often require multiple rounds of optimization to meet pharmacokinetic and pharmacodynamic criteria.

Current research in medicinal chemistry emphasizes the development of targeted therapies that minimize side effects while maximizing therapeutic efficacy. 5-(cyclohex-1-en-1-yl)-2-(propan-2-yl)aminopyrimidine-4-carboxylic acid has been investigated as a potential lead compound for several therapeutic areas. For instance, its structural motif resembles known bioactive molecules that interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases.

One notable area of investigation has been its potential role in oncology research. Pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes that drive tumor growth. The unique substitution pattern of 5-(cyclohex-1-en-1-y l)-2-(propan -2 -yl)aminopyrimidine -4-carboxylic acid may enable it to disrupt critical signaling pathways in cancer cells without affecting normal cellular processes. Preliminary computational studies suggest that this compound could bind to specific pockets on target proteins, thereby inhibiting their activity.

In addition to oncology, 5-(cyclohex -1-en -1-y l)-2-(propan -2 -yl)aminopy rimidine -4-carboxylic acid has been explored for its anti-inflammatory properties. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and autoimmune conditions. The compound’s ability to modulate inflammatory pathways has been studied using both in vitro and in vivo models. Early results indicate that it may exert anti-inflammatory effects by inhibiting key mediators such as cytokines and chemokines.

The synthesis of 5-(cyclohex -1-en -1-y l)-2-(propan -2 -yl)aminopy rimidine -4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access complex molecular architectures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine core and introducing the desired substituents.

The pharmacokinetic profile of 5-(cyclohex -1-en -1-y l)-2-(propan -2 -yl)aminopy rimidine -4-carboxylic acid is another critical aspect that has been scrutinized by researchers. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated before a compound can progress to clinical trials. In vitro studies using liver microsomes and intestinal Caco cells have provided insights into how this compound is processed by biological systems.

One significant finding from these studies has been the compound’s stability under various physiological conditions. The presence of both aromatic and aliphatic moieties contributes to its resilience against enzymatic degradation, suggesting potential for oral administration. However, further research is needed to fully characterize its metabolic pathways and identify any potential metabolites that could affect its therapeutic profile.

The toxicity profile of 5-(cyclohex -1-en -1-y l)-2-(propan -2 -yl)aminopy rimidine -4-carboxylic acid has also been assessed through preclinical studies. Initial toxicity assays have shown that the compound exhibits low acute toxicity at tested doses, making it a relatively safe candidate for further development. Long-term toxicity studies are necessary to evaluate any delayed adverse effects but preliminary results are encouraging.

The potential applications of 5-(cyclohexen yl)-pyr imidin e derivative s extend beyond traditional therapeutic areas. Researchers are exploring their use in agrochemicals, where modified pyrimidines can serve as pesticides or herbicides with improved efficacy and environmental safety. Additionally, these compounds may find applications in materials science due to their ability to form coordination complexes with metal ions。

The future direction sfor research on 5 -( cyc lo hex en yl )pyr imid ine derivative s include further optimization of their structures to enhance potency , selectivity ,and bioavailability . Computational modeling techniques such as molecular dynamics simulations will play an increasingly important role i n guiding synthetic strategies . Additionally , advances i n high-throughput screening methods will enable researchers t o rapidly assess large libraries o f related compounds f or their biological activity . p > < p > Collaborative efforts between academic institutions , pharmaceutical companies , an d biotechnology firms will be essential t o translate laboratory discoveries i n t o clinical applications . The integration o f machine learning algorithms f or drug design will also accelerate t he discovery o f novel therapeutics based on structural scaffolds like th e one presented by CAS No .217216 2–91– 1 . p > < p > As our understanding o f biological systems continues t o evolve , so too will our ability t o design molecules that interact selectively w ith disease-causing targets . The work being done on 5 -( cyc lo hex en yl )pyr imid ine derivative s represents just one piece o f this larger puzzle but holds great promise f or improving human health outcomes . p >